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Compound of Interest

Compound Name: N-Cbz-nortropine

Cat. No.: B1141211

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the known safety and handling precautions for N-
Cbz-nortropine (N-Benzyloxycarbonyl nortropine). Due to a lack of comprehensive safety data
for N-Cbz-nortropine itself, this document also includes safety information for its parent
compound, nortropine. Researchers should handle N-Cbz-nortropine with, at a minimum, the
same level of caution as nortropine.

Introduction to N-Cbhz-Nortropine

N-Cbz-nortropine, also known as N-Benzyloxycarbonyl nortropine, is a derivative of nortropine
used in organic synthesis. While specific applications are varied, it often serves as a protected
intermediate in the synthesis of more complex molecules in pharmaceutical and chemical
research.

Physicochemical Properties

A summary of the known physical and chemical properties of N-Cbz-nortropine is presented
below.
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Property Value Source

CAS Number 109840-91-7 Pharmaffiliates
Molecular Formula C15H19NO3 ChemWhat
Molecular Weight 261.32 g/mol ChemWhat

N-Benzyloxycarbonyl
Nortropine, endo-3-Hydroxy-8-
Synonyms azabicyclo[3.2.1]octane-8- Pharmaffiliates

carboxylic Acid Phenylmethyl

Ester
Appearance Not specified
Solubility Not specified

Safety and Hazard Information: N-Cbz-Nortropine

As of the date of this document, specific GHS classification and detailed toxicity data for N-
Cbz-nortropine are not readily available from surveyed chemical suppliers and safety data
aggregators. The GHS information is consistently reported as "no data available". In the
absence of specific data, a conservative approach is mandated. The safety profile of the
closely related compound, nortropine, should be considered as a baseline for handling
procedures.

Surrogate Safety Profile: Nortropine

Nortropine is the parent amine of N-Cbz-nortropine. The following data for nortropine should
be used to inform the minimum safety and handling protocols for N-Cbz-nortropine until
specific data becomes available.

GHS Hazard Classification: Nortropine
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GHS . . Hazard
Hazard Class o Pictogram Signal Word
Classification Statement
Acute Toxicity, ) ) ) H302: Harmful if
Warning GHSO07 (Irritant) Warning
Oral swallowed
Acute Toxicity, ) ) ) H312: Harmful in
Warning GHSO07 (Irritant) Warning ) )
Dermal contact with skin
Acute Toxicity, ] ) ] H332: Harmful if
) Warning GHSO07 (Irritant) Warning )
Inhalation inhaled

Data sourced from multiple chemical suppliers and safety data sheets for Nortropine (CAS 538-
09-0).

Precautionary Statements: Nortropine
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Type Code Statement
Do not breathe
Prevention P260 dust/fume/gas/mist/vapors/spr
ay.
Wash hands and face
P264 _
thoroughly after handling.
Do not eat, drink or smoke
P270 _ _
when using this product.
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.
IF SWALLOWED: Call a
POISON CENTER or
Response P301+P312 o
doctor/physician if you feel
unwell.
IF ON SKIN: Wash with plenty
P302+P352
of soap and water.
IF INHALED: Remove person
P304+P340 to fresh air and keep
comfortable for breathing.
P330 Rinse mouth.
Take off immediately all
P361+P364 contaminated clothing and
wash it before reuse.
Dispose of contents/container
_ through a waste management
Disposal P501

company authorized by the

local government.

Statements are a composite from various Nortropine safety data sheets.
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Toxicity Data: Nortropine

Type Value Species

LD50 (Oral) 1420 mg/kg Mouse

This value indicates that Nortropine is harmful if swallowed, consistent with its GHS
classification.

Recommended Experimental Protocols and
Handling

Given the lack of specific data for N-Cbz-nortropine and the known hazards of its parent
compound, the following handling procedures are recommended.

Personal Protective Equipment (PPE)

o Eye Protection: Wear chemical safety goggles that conform to EN 166 (EU) or NIOSH (US)
standards.

o Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) inspected
prior to use.

» Skin and Body Protection: Wear a lab coat, and consider additional protective clothing if
there is a risk of significant exposure.

o Respiratory Protection: If dust or aerosols are likely to be generated, use a NIOSH-approved
respirator with an appropriate particulate filter.

Engineering Controls

o Work in a well-ventilated area, preferably within a chemical fume hood, especially when
handling the solid material or preparing solutions.

o Ensure safety shower and eyewash stations are readily accessible.

Handling and Storage
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e Avoid the formation of dust and aerosols.

o Keep the container tightly closed.

e Store in a cool, dry, and dark place.

» Store away from incompatible materials, such as strong oxidizing agents.

e As a secondary amine derivative, it may be prudent to avoid conditions that could lead to the
formation of nitrosamines; therefore, keep away from nitrosating agents.

First Aid Measures

« |If Swallowed: Rinse mouth. Call a POISON CENTER or doctor/physician if you feel unwell.

 |If on Skin: Remove all contaminated clothing immediately. Wash the affected area with plenty
of soap and water.

e If Inhaled: Move the victim to fresh air and keep them at rest in a position comfortable for
breathing.

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.

Logical Workflow for Handling Research Chemicals
with Unknown Hazards

The following diagram illustrates a logical workflow for safely managing a research chemical
like N-Cbz-nortropine, where comprehensive hazard data is unavailable.
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Information Gathering
(Search for SDS, literature)

Data Found

Hazard Assessment
(Analyze available data, identify gaps)

Insufficient Data

Surrogate Analysis

(Identify and analyze data for related compounds, e.g., Nortropine) Sufficient Data

Consegfrvative Assessment

y

Risk Assessment
(Evaluate potential exposure based on protocol)

Control Plan Development
(Select appropriate PPE, Engineering Controls, and Handling Procedures)

Experimental Work
(Execute protocol with controls in place)

Generate Waste Complete

Waste Disposal Review and Documentation
(Follow institutional and regulatory guidelines for hazardous waste) (Record observations, update protocols)

Click to download full resolution via product page

Workflow for Handling Chemicals with Limited Safety Data.

Conclusion
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While N-Cbz-nortropine lacks specific, publicly available safety and toxicity data, a
conservative approach to handling is essential for the safety of all laboratory personnel. By
using the more comprehensive data available for the parent compound, nortropine, as a
baseline, and by adhering to rigorous safe laboratory practices, researchers can minimize risks.
This includes the consistent use of appropriate personal protective equipment, engineering
controls, and proper storage and disposal methods. All work with this and similar research
chemicals should be preceded by a thorough risk assessment.

 To cite this document: BenchChem. [N-Cbz-Nortropine: A Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1141211#n-cbz-nortropine-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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